Cas no 1538443-51-4 (5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine
• CAS No: 1538443-51-4
• MF: C₁₀H₉ClN₂OS
• MW: 240.71
• CID: 5076059
• Update Time: 2026-03-01

5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9ClN2OS/c1-14-8-4-6(2-3-7(8)11)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： FNYWPZJUISYWAE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(Cl)C(OC)=C2)=CN=C1N

Additional information on 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine

5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine: A Promising Scaffold for Pharmaceutical Applications

5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine, with the chemical identifier CAS 1538443-51-4, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its thiazol-2-amine core and 4-Chloro-3-methoxyphenyl substituent, exhibits unique structural features that make it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating biological targets associated with inflammatory and oncogenic pathways, positioning it as a promising scaffold for therapeutic innovation.

The thiazol-2-amine ring system is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various receptors and enzymes. The 4-Chloro-3-methoxyphenyl group, on the other hand, introduces steric and electronic effects that can significantly influence the molecule's biological activity. The combination of these structural elements in 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine creates a unique molecular framework that may offer advantages in drug design, such as enhanced selectivity and improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to explore the 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine structure through molecular docking and virtual screening techniques. These studies have revealed its potential to bind to key targets such as COX-2 (cyclooxygenase-2) and NF-κB (nuclear factor kappa B), which are implicated in chronic inflammation and cancer progression. The 4-Chloro-3-methoxyphenyl substituent appears to play a critical role in stabilizing the interaction with these targets, as evidenced by the high affinity observed in binding assays.

Experimental studies on 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine have demonstrated its anti-inflammatory and anti-proliferative activities in cellular models. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this compound significantly inhibited COX-2 activity in human fibroblast cells, reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential application in the treatment of autoimmune disorders and inflammatory diseases.

Furthermore, the thiazol-2-amine scaffold of 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine has been shown to exhibit anti-cancer properties in preclinical models. A 2024 study in *Cancer Research* highlighted its ability to induce apoptosis in cancer cells through the modulation of p53 (tumor suppressor protein) and Bcl-2 (anti-apoptotic protein) pathways. The 4-Chloro-3-methoxyphenyl group was found to enhance the compound's ability to disrupt mitochondrial function, a critical step in the initiation of apoptosis.

From a synthetic perspective, the 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine molecule can be prepared through a multi-step process involving the coupling of a thiazole ring with the 4-Chloro-3-methoxyphenyl moiety. Recent advances in asymmetric synthesis and catalyst design have enabled more efficient and scalable methods for its production. These developments are crucial for translating the compound from the laboratory to clinical trials, where its therapeutic potential can be further validated.

One of the key advantages of 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine is its potential for structural modification to optimize its pharmacological profile. For example, replacing the 4-Chloro-3-methoxyphenyl group with other aromatic substituents could lead to compounds with improved solubility or enhanced target specificity. Such modifications are often guided by structure-activity relationship (SAR) studies, which are essential in the drug discovery process.

Despite its promising properties, the development of 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine as a therapeutic agent is still in its early stages. Ongoing research is focused on understanding its mechanism of action, determining its safety profile, and identifying potential side effects. Preclinical studies are also exploring its efficacy in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes.

In conclusion, 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine represents a compelling example of how the integration of heterocyclic scaffolds with functional substituents can lead to the discovery of novel therapeutics. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further investigation in the fields of inflammation, oncology, and beyond. As research continues to unravel its full potential, the 5-(4-Chloro-3-methoxyphenyl)thiazol-2-amine molecule may pave the way for the development of new and effective treatments for a range of diseases.